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Compound of Interest

Compound Name: Methyl 4-nitrobutanoate

Cat. No.: B135756 Get Quote

This document provides a detailed guide on the determination of the molecular weight of

Methyl 4-nitrobutanoate, a compound relevant to professionals in chemical research and drug

development.

Molecular Identity and Formula
Methyl 4-nitrobutanoate is an organic compound classified as a nitro compound and a butyric

acid derivative.[1][2] Its structure consists of a four-carbon butanoate chain with a nitro group

(NO₂) at the fourth position and a methyl ester group. The established molecular formula for

this compound is C₅H₉NO₄.[1][2][3][4]

Calculation of Molecular Weight
The molecular weight (or molar mass) of a compound is calculated by summing the atomic

weights of its constituent atoms. The calculation for Methyl 4-nitrobutanoate is based on its

molecular formula, C₅H₉NO₄.

2.1 Experimental Protocol: Molecular Weight Calculation

The standard method for calculating the molecular weight from a molecular formula involves

the following steps:

Identify the Elements: Determine all unique elements present in the compound from its

molecular formula (Carbon, Hydrogen, Nitrogen, Oxygen).
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Count Atoms: Count the number of atoms for each element.

Obtain Atomic Weights: Use the standard atomic weight for each element as provided by

IUPAC.

Carbon (C): ~12.011 u[5][6][7][8]

Hydrogen (H): ~1.008 u[9][10][11]

Nitrogen (N): ~14.007 u[12][13][14]

Oxygen (O): ~15.999 u[15][16]

Calculate Total Mass: For each element, multiply the atom count by its atomic weight.

Summation: Sum the total masses of all elements to obtain the final molecular weight of the

compound.

2.2 Data Presentation: Summary of Calculation

The quantitative data used in the molecular weight calculation is summarized in the table below

for clarity and easy comparison.

Element Symbol Atom Count
Standard
Atomic Weight
(u)

Total
Contribution
to Molecular
Weight (u)

Carbon C 5 12.011 60.055

Hydrogen H 9 1.008 9.072

Nitrogen N 1 14.007 14.007

Oxygen O 4 15.999 63.996

Total 147.130

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.quora.com/What-is-the-atomic-mass-of-carbon
https://www.westfield.ma.edu/PersonalPages/cmasi/gen_chem1/Lecture_notes/p%2024-28%20AMU,%20atomic%20%26%20molar.pdf
https://byjus.com/chemistry/carbon/
https://hobart.k12.in.us/ksms/PeriodicTable/carbon.htm
https://www.vedantu.com/question-answer/what-is-the-atomic-mass-in-hydrogen-class-11-chemistry-cbse-6075ea1ac4965a2a21f0b98c
https://www.quora.com/What-is-the-atomic-mass-of-hydrogen
https://hobart.k12.in.us/ksms/PeriodicTable/hydrogen.htm
https://periodic-table.rsc.org/element/7/nitrogen
https://hobart.k12.in.us/ksms/PeriodicTable/nitrogen.htm
https://testbook.com/question-answer/what-is-the-atomic-mass-of-nitrogen--63f4a2cf8917b116a63d2df5
https://periodic-table.rsc.org/element/8/oxygen
https://en.wikipedia.org/wiki/Oxygen
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Based on this calculation, the molecular weight of Methyl 4-nitrobutanoate is 147.13 g/mol .

[3][4]

Visualization of Calculation Workflow
The logical relationship for the calculation of molecular weight is illustrated in the following

diagram.

Workflow for Molecular Weight Calculation

Calculate Mass Contribution

Identify Molecular Formula
(C₅H₉NO₄)

Count Atoms
C=5, H=9, N=1, O=4

Get Atomic Weights
C=12.011, H=1.008

N=14.007, O=15.999

C: 5 * 12.011 = 60.055 H: 9 * 1.008 = 9.072 N: 1 * 14.007 = 14.007 O: 4 * 15.999 = 63.996

Sum Contributions
60.055 + 9.072 + 14.007 + 63.996

Final Molecular Weight
147.13 g/mol
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Diagram for calculating molecular weight.

Conclusion
The molecular weight of Methyl 4-nitrobutanoate is definitively calculated to be 147.13 g/mol .

This value is fundamental for stoichiometric calculations, preparation of solutions, and

analytical characterization in a research and development setting. Experimental verification of

this molecular weight can be performed using techniques such as mass spectrometry, which

would provide the mass-to-charge ratio of the molecular ion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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